N-(1H-imidazol-2-ylmethyl)propan-2-amine dihydrochloride
Overview
Description
“N-(1H-imidazol-2-ylmethyl)propan-2-amine dihydrochloride” is a chemical compound with the empirical formula C7H15Cl2N3. Its molecular weight is 212.12 . It is provided by Sigma-Aldrich as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCCCN1C=CN=C1CN.Cl.Cl
. The InChI representation is 1S/C7H13N3.2ClH/c1-2-4-10-5-3-9-7(10)6-8;;/h3,5H,2,4,6,8H2,1H3;2*1H
. Physical And Chemical Properties Analysis
“this compound” is a solid compound . Other physical and chemical properties such as density, boiling point, and melting point are not available .Scientific Research Applications
Antifungal Properties
N-(1H-imidazol-2-ylmethyl)propan-2-amine dihydrochloride and its derivatives have been explored for their antifungal properties. For example, Setzu et al. (2002) studied the synthesis and biological activity of new analogues of N-[(1,1'-biphenyl)-4-ylmethyl]-N-[(2,4-dichlorophenyl)methyl]-1H-imidazol-1-amine, which exhibited both fungal growth inhibition activity and cellular selectivity. This research highlights the potential of these compounds in the development of new antifungal agents (Setzu, Stefancich, la Colla, & Castellano, 2002).
Anticancer Activity
Some derivatives of this compound have shown promise in anticancer research. Rashid et al. (2012) synthesized a series of benzimidazoles bearing the imidazole nucleus and evaluated them for in vitro anticancer activity. One compound in particular demonstrated significant growth inhibition activity, underscoring the potential of these compounds in cancer treatment (Rashid, Husain, & Mishra, 2012).
Structural Studies
Structural analysis of derivatives of this compound has provided insights into their chemical properties. Eryigit and Kendi (1998) studied the structure of N-(1H-benzo[d]imidazol-2-ylmethyl)-N-(2,6-dichlorophenyl)amine, revealing the planar nature of the benzimidazole ring system and its interactions within the compound (Eryigit & Kendi, 1998).
Synthesis Techniques
The synthesis of compounds derived from this compound has been a focus in several studies. For instance, Yıldırım et al. (2006) determined the crystal structure of N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, showcasing the methods and implications of synthesizing such complex molecules (Yıldırım, Akkurt, Servi, Genç, Şekerci, & Fun, 2006).
Applications in Drug Synthesis
The compound has also been used in the synthesis of other pharmacologically relevant compounds. Veltri et al. (2018) described a palladium iodide-catalyzed oxidative aminocarbonylation-heterocyclization approach to synthesize functionalized benzimidazoimidazoles, demonstrating the versatility of imidazole derivatives in drug synthesis (Veltri, Giofrè, Devo, Romeo, Dobbs, & Gabriele, 2018).
Safety and Hazards
properties
IUPAC Name |
N-(1H-imidazol-2-ylmethyl)propan-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3/c1-6(2)10-5-7-8-3-4-9-7/h3-4,6,10H,5H2,1-2H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBUWQYBSQNRPLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=NC=CN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.